6-(2-Methylbutan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

• IUPAC Name: 6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C12H20N2S/c1-4-12(2,3)8-5-6-9-10(7-8)15-11(13)14-9/h8H,4-7H2,1-3H3,(H2,13,14)
• InChI Key: UWAQUYBLJCIERB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1CCC2=C(C1)SC(=N2)N
• Molecular Formula: C12H20N2S
• Molecular Weight: 224.37 g/mol
• CAS No.: 676348-29-1

Description

6-(2-Methylbutan-2-yl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine is a useful research compound. Its molecular formula is C12H20N2S and its molecular weight is 224.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant and Neuroprotective Effects

• N-(substituted benzothiazol-2-yl)amides, closely related to the chemical , have been synthesized and evaluated for their anticonvulsant and neuroprotective effects. One derivative showed significant efficacy as an anticonvulsant and displayed promising neuroprotective effects by lowering levels of MDA and LDH, indicating its potential as a safer and effective anticonvulsant with neuroprotective effects (Hassan, Khan, & Amir, 2012).

Antibacterial and Antifungal Activities

• Certain derivatives of benzothiazole, which include the structure of interest, have been reported to exhibit potent antibacterial and entomological activities. These compounds were characterized by their effectiveness against various bacterial strains and pathogenic fungal strains (Chaudhary et al., 2011).

Anticancer Potential

• A study synthesized and evaluated 4-(6-substituted-1,3-benzothiazol-2-yl)amino-1,3-thiazole-2-amines and their Schiff bases, which showed moderate to excellent antimicrobial activity and good anthelmintic activity. This indicates the potential of such compounds in cancer treatment (Amnerkar, Bhongade, & Bhusari, 2015).

Inhibitor of SARS-CoV-2

• A derivative was synthesized and characterized, which was then tested as an inhibitor for SARS-CoV-2. Molecular docking analysis of this compound was applied, suggesting its potential in addressing viral infections (Karagoz Genç et al., 2021).

Anti-inflammatory Activity

• Novel derivatives have been synthesized and investigated for their anti-inflammatory activity. This research contributes to the development of new compounds with potential therapeutic applications in treating inflammation (Srivastav, Salahuddin, & Shantakumar, 2009).